Cas no 76670-38-7 (1-Bromochrysene)

• Product Name: 1-Bromochrysene
• CAS No: 76670-38-7
• MF: C₁₈H₁₁Br
• MW: 307.183943986893
• CID: 1040907
• PubChem ID: 12670913
• Update Time: 2025-04-20

1-Bromochrysene Chemical and Physical Properties

Names and Identifiers

• 1-Bromochrysene
• AC-32110
• bromochrysene
• 76670-38-7
• AKOS016005169
• DTXSID40506354
• XTEJECVXNAQIDF-UHFFFAOYSA-N
• SB66792
• DB-363481
• HS-3192

• MDL： MFCD22571646
• Inchi： 1S/C18H11Br/c19-18-7-3-6-14-16-9-8-12-4-1-2-5-13(12)15(16)10-11-17(14)18/h1-11H
• InChI Key： XTEJECVXNAQIDF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C1=CC=C1C3C=CC=CC=3C=CC1=2

Computed Properties

• Exact Mass: 306.00441g/mol
• Monoisotopic Mass: 306.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.477±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 240-241 ºC (benzene )
• Solubility: Insuluble (1.3E-5 g/L) (25 ºC),